Cas no 2361759-42-2 ((2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid)

• Product Name: (2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid
• CAS No: 2361759-42-2
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5846941
• PubChem ID: 97000490
• Update Time: 2025-06-08

(2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2375248-89-6
• 2361759-42-2
• AT28136
• Z3779337331
• EN300-7435400
• rac-(2R,4S)-2-methyl-6-oxopiperidine-4-carboxylic acid
• (2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid

• Inchi： 1S/C7H11NO3/c1-4-2-5(7(10)11)3-6(9)8-4/h4-5H,2-3H2,1H3,(H,8,9)(H,10,11)/t4-,5+/m1/s1
• InChI Key： PVWXSUOAGYLEQM-UHNVWZDZSA-N
• SMILES： O=C1C[C@@H](C(=O)O)C[C@@H](C)N1

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid

Introduction to (2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid (CAS No. 2361759-42-2)

(2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid (CAS No. 2361759-42-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of various bioactive molecules and potential drug candidates.

The molecular structure of (2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid consists of a piperidine ring with a methyl group at the 2-position, a carboxylic acid group at the 4-position, and a ketone group at the 6-position. The presence of these functional groups imparts specific chemical properties that are crucial for its applications in drug discovery and development.

Recent studies have highlighted the importance of chiral compounds like (2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid in the development of enantiomerically pure drugs. Enantiomeric purity is essential for optimizing the pharmacological properties of a drug, including its efficacy, safety, and metabolic stability. The ability to synthesize and isolate specific enantiomers is a key challenge in modern medicinal chemistry.

In the context of drug discovery, (2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid has been explored as a building block for the synthesis of novel compounds with potential therapeutic applications. For instance, it has been used in the development of inhibitors targeting specific enzymes involved in disease pathways. One notable example is its use in the synthesis of inhibitors for kinases, which are key enzymes implicated in various cancers and inflammatory diseases.

The synthesis of (2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid typically involves multi-step processes that ensure high enantiomeric purity. Advanced synthetic methods such as asymmetric catalysis and chiral resolution have been employed to achieve this goal. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing waste and by-products.

From a biological perspective, (2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid has shown promising activity in various assays designed to evaluate its potential as a therapeutic agent. In vitro studies have demonstrated its ability to modulate specific biological targets, such as receptors and enzymes, which are critical for disease progression. These findings have paved the way for further preclinical and clinical investigations to assess its safety and efficacy in animal models and human subjects.

The pharmaceutical industry's interest in compounds like (2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid is driven by the need for innovative treatments for unmet medical needs. The development of new drugs often requires extensive research and development efforts, including rigorous testing to ensure their safety and effectiveness. The unique properties of this compound make it an attractive candidate for such endeavors.

In conclusion, (2R,4S)-2-Methyl-6-oxopiperidine-4-carboxylic acid (CAS No. 2361759-42-2) represents an important molecule in the field of medicinal chemistry. Its chiral nature and functional group composition offer significant potential for the synthesis of bioactive compounds with therapeutic applications. Ongoing research continues to uncover new insights into its properties and applications, contributing to advancements in drug discovery and development.